2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• CAS RN: 59708-64-4
• Molecular Formula: C6H5F3N2OS
• Molecular Weight: 210.18 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C6H5F3N2OS/c1-3-2-13-5(10-3)11-4(12)6(7,8)9/h2H,1H3,(H,10,11,12)
• InChI Key: TVWWELUJVHZWDG-UHFFFAOYSA-N
• SMILES: CC1=CSC(=N1)NC(=O)C(F)(F)F

Description

2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamide, also known as TFMMA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TFMMA is a thiazole derivative that has a trifluoromethyl group attached to the acetamide moiety. This compound has been found to have various applications in the field of medicinal chemistry, particularly in the development of new drugs.

Mechanism of Action

The mechanism of action of 2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes involved in the biosynthesis of key cellular components such as nucleic acids and proteins.
Biochemical and Physiological Effects:
Studies have shown that 2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamide has various biochemical and physiological effects on cells and tissues. This compound has been found to inhibit the growth of cancer cells and induce apoptosis in these cells. 2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamide has also been shown to modulate the expression of genes involved in inflammation and immune responses.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamide in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize, making it readily available for use in research. However, one limitation of 2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving 2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamide. One area of interest is the development of new drugs based on the structure of 2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamide. Another potential direction is the investigation of the effects of 2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamide on different types of cancer cells and the underlying mechanisms of these effects. Additionally, further research is needed to determine the safety and toxicity of 2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamide in vivo and its potential for use in clinical applications.

Synthesis Methods

The synthesis of 2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamide involves the reaction of 4-methyl-2-thiazolamine with 2,2,2-trifluoroacetyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of 2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamide as a white solid with a high yield.

Scientific Research Applications

2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been found to have various applications in scientific research, particularly in the development of new drugs. This compound has been shown to exhibit antifungal, antibacterial, and antiviral activities. 2,2,2-trifluoro-N-(4-methyl-1,3-thiazol-2-yl)acetamide has also been found to have potential as an anti-inflammatory agent and a modulator of the immune system.